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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of hepcidin gene regulation in three distinct bass

species: the European sea bass (Dicentrarchus labrax), the hybrid striped bass (Morone

chrysops x M. saxatilis), and the largemouth bass (Micropterus salmoides). Hepcidin, a key

peptide hormone, plays a crucial role in iron homeostasis and the innate immune response in

vertebrates. Understanding its regulation in different fish species is vital for aquaculture health

management and for the development of novel therapeutics.

Quantitative Data Summary
The following table summarizes the quantitative changes in hepcidin gene expression in

response to various stimuli across the three bass species.
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Species
Hepcidin
Gene(s)

Stimulus Tissue
Fold
Change in
Expression

Reference

European

Sea Bass

(Dicentrarchu

s labrax)

Hamp1
Iron Dextran

Injection
Liver

~12-fold

increase at

day 4

[1]

Hamp2
Iron Dextran

Injection
Liver

No significant

change
[1]

Hamp1

Photobacteriu

m damselae

infection

Liver Upregulated [2]

Hamp2

Photobacteriu

m damselae

infection

Liver Upregulated [2]

Hybrid

Striped Bass

(M. chrysops

x M. saxatilis)

/ White Bass

(M. chrysops)

Hepcidin

Streptococcu

s iniae

infection

Liver
~4500-fold

increase
[3]

Largemouth

Bass

(Micropterus

salmoides)

Hepcidin-1

(MsHep-1)
Iron Overload In vivo

Copes with

iron overload,

specific fold-

change not

reported

Hepcidin-2

Edwardsiella

ictaluri

infection

Liver

Induced

(specific fold-

change not

reported)

Hepcidin-1

(MsHep-1)

Nocardia

seriolae /

Aeromonas

In vivo Increased

survival rate,

specific fold-
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hydrophila

infection

change not

reported

Hepcidin-1
17β-estradiol

exposure
Liver

Reduced

constitutive

expression

Hepcidin-2

17β-estradiol

+ E. ictaluri

infection

Liver
Induction

abolished

Signaling Pathways and Regulatory Mechanisms
The regulation of hepcidin expression involves complex signaling pathways that are activated

in response to stimuli such as iron levels and inflammatory cytokines.

In the European sea bass, two major pathways have been identified to control hepcidin

expression:

The HJV/BMP/SMAD Pathway: This pathway is the primary regulator of hepcidin in response

to iron status.

The IL6/JAK/STAT Pathway: This pathway mediates the inflammatory response, leading to

increased hepcidin expression during infection.

Additionally, the hormone erythroferrone, produced by erythroblasts, has been shown to

suppress hepcidin expression in European sea bass during anemia, highlighting a conserved

regulatory mechanism with mammals.

For the hybrid striped bass, the promoter region of the hepcidin gene contains consensus-

binding motifs for several transcription factors, including C/EBP, nuclear factor-kappaB (NF-κB),

and hepatocyte nuclear factor (HNF), suggesting their involvement in its potent induction during

bacterial infection.

In largemouth bass, hepcidin expression is uniquely influenced by the steroid hormone 17β-

estradiol. Estradiol has been shown to decrease the baseline expression of hepcidin-1 and

inhibit the bacteria-induced expression of hepcidin-2. This suggests a potential link between the

endocrine and immune systems in the regulation of hepcidin in this species.
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Caption: Signaling pathways regulating hepcidin expression in different bass species.

Experimental Protocols
Iron Overload Induction
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European Sea Bass: Fish are intraperitoneally injected with iron dextran (e.g., 2 mg per fish).

Control fish receive a saline injection. Liver samples are collected at various time points

post-injection for gene expression analysis.

Bacterial Challenge
European Sea Bass: Fish are intraperitoneally injected with a suspension of Photobacterium

damselae subsp. piscicida.

White Bass (parent of Hybrid Striped Bass): Fish are intraperitoneally injected with a

suspension of Streptococcus iniae. Control fish are injected with sterile saline. Liver tissues

are collected for RNA extraction and gene expression analysis.

Largemouth Bass: Fish are exposed to Edwardsiella ictaluri. In other studies, fish were

injected with Nocardia seriolae or Aeromonas hydrophila.

Gene Expression Analysis
RNA Extraction: Total RNA is extracted from liver tissue using standard methods such as

TRIzol reagent.

cDNA Synthesis: First-strand cDNA is synthesized from total RNA using a reverse

transcriptase enzyme.

Quantitative Real-Time PCR (qRT-PCR): The relative expression levels of hepcidin genes

are quantified using qRT-PCR. The expression data is typically normalized to a stable

housekeeping gene (e.g., β-actin). The comparative CT method (2-ΔΔCt) is commonly used

to calculate the fold change in gene expression.
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In Vivo Experiments
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Caption: General experimental workflow for studying hepcidin gene expression in bass.

Conclusion
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The regulation of hepcidin in bass species showcases both conserved and divergent

evolutionary pathways. The European sea bass and largemouth bass possess two distinct

hepcidin genes, suggesting a sub-functionalization where one form is more involved in iron

metabolism and the other in the immune response. In contrast, the hybrid striped bass exhibits

a massive upregulation of a single identified hepcidin in response to bacterial infection,

highlighting its primary role as an antimicrobial peptide. The unique regulation of largemouth

bass hepcidins by estradiol opens new avenues for research into the interplay between

hormones and immunity in fish. Further studies are warranted to elucidate the complete

signaling cascades in hybrid striped and largemouth bass and to obtain more detailed

quantitative data on the responses of largemouth bass hepcidins to various stimuli. This

comparative understanding is crucial for developing strategies to enhance disease resistance

and improve the sustainability of bass aquaculture.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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